Cas no 1268167-84-5 (tert-Butyl 3-iodo-6-methoxy-1H-indole-1-carboxylate)

Tert-Butyl 3-iodo-6-methoxy-1H-indole-1-carboxylate is a versatile intermediate in organic synthesis, particularly in the construction of indole-based scaffolds. The tert-butyloxycarbonyl (Boc) protecting group enhances stability and facilitates selective deprotection under mild acidic conditions, making it suitable for multi-step synthetic routes. The presence of the iodine substituent at the 3-position offers a reactive handle for further functionalization via cross-coupling reactions, such as Suzuki or Sonogashira couplings. The methoxy group at the 6-position provides additional electronic modulation for regioselective transformations. This compound is valuable in pharmaceutical and agrochemical research, where indole derivatives are frequently employed as key building blocks. Its well-defined reactivity profile ensures reproducibility in complex synthetic applications.
tert-Butyl 3-iodo-6-methoxy-1H-indole-1-carboxylate structure
1268167-84-5 structure
Product Name:tert-Butyl 3-iodo-6-methoxy-1H-indole-1-carboxylate
CAS No:1268167-84-5
MF:C14H16INO3
MW:373.18621635437
MDL:MFCD27923185
CID:1090785
PubChem ID:72183179
Update Time:2025-05-24

tert-Butyl 3-iodo-6-methoxy-1H-indole-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • tert-Butyl 3-iodo-6-methoxy-1H-indole-1-carboxylate
    • tert-butyl 3-iodo-6-methoxyindole-1-carboxylate
    • SY357250
    • DTXSID00858669
    • 1268167-84-5
    • tert-Butyl3-iodo-6-methoxy-1H-indole-1-carboxylate
    • CS-0097655
    • AKOS022176585
    • 1H-Indole-1-carboxylic acid, 3-iodo-6-methoxy-, 1,1-dimethylethyl ester
    • MFCD27923185
    • 1-Boc-3-iodo-6-methoxy-1H-indole
    • CS-16451
    • D75902
    • MDL: MFCD27923185
    • Inchi: 1S/C14H16INO3/c1-14(2,3)19-13(17)16-8-11(15)10-6-5-9(18-4)7-12(10)16/h5-8H,1-4H3
    • InChI Key: TWRAYVCBYJUMFG-UHFFFAOYSA-N
    • SMILES: IC1=CN(C(=O)OC(C)(C)C)C2C=C(C=CC=21)OC

Computed Properties

  • Exact Mass: 373.01749g/mol
  • Monoisotopic Mass: 373.01749g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 342
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 40.5Ų

tert-Butyl 3-iodo-6-methoxy-1H-indole-1-carboxylate Pricemore >>

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Additional information on tert-Butyl 3-iodo-6-methoxy-1H-indole-1-carboxylate

Comprehensive Overview of tert-Butyl 3-iodo-6-methoxy-1H-indole-1-carboxylate (CAS No. 1268167-84-5)

tert-Butyl 3-iodo-6-methoxy-1H-indole-1-carboxylate (CAS No. 1268167-84-5) is a specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. This indole derivative is particularly valued for its role as a versatile intermediate in the development of bioactive molecules. Its structural features, including the tert-butyl group, iodo substitution, and methoxy functionality, make it a critical building block for designing compounds with potential therapeutic applications. Researchers frequently explore its reactivity in cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, to construct complex heterocyclic frameworks.

The growing interest in indole-based compounds stems from their prevalence in natural products and pharmaceuticals. For instance, molecules like tert-Butyl 3-iodo-6-methoxy-1H-indole-1-carboxylate are often investigated for their potential in oncology and neurology research. Recent trends in drug discovery emphasize the need for structurally diverse intermediates, and this compound aligns perfectly with such demands. Its CAS No. 1268167-84-5 is frequently searched in academic and industrial databases, reflecting its relevance in modern synthetic chemistry.

From a synthetic perspective, the iodo substituent at the 3-position of the indole ring offers a strategic handle for further functionalization. This feature is particularly attractive for researchers working on targeted drug delivery systems or bioconjugation strategies. The methoxy group, on the other hand, can influence electronic properties and solubility, making the compound adaptable to various reaction conditions. Such attributes have led to its inclusion in high-throughput screening libraries and combinatorial chemistry workflows.

Environmental and safety considerations are also critical when handling tert-Butyl 3-iodo-6-methoxy-1H-indole-1-carboxylate. While not classified as hazardous under standard regulations, proper laboratory practices—such as using personal protective equipment (PPE) and working in well-ventilated areas—are recommended. The compound’s stability under typical storage conditions (e.g., refrigeration in inert atmospheres) further enhances its practicality for long-term research projects.

In the context of green chemistry, researchers are increasingly exploring catalytic methods to derivatize this compound efficiently. Questions like “How to optimize the yield of tert-Butyl 3-iodo-6-methoxy-1H-indole-1-carboxylate?” or “What are alternative routes for its synthesis?” are common in online forums and scientific discussions. These inquiries highlight the compound’s significance and the ongoing efforts to improve its accessibility for the scientific community.

Looking ahead, tert-Butyl 3-iodo-6-methoxy-1H-indole-1-carboxylate is poised to remain a key player in medicinal chemistry. Its compatibility with modern synthetic techniques, such as flow chemistry or photoredox catalysis, opens new avenues for innovation. As the demand for customized intermediates grows, this compound’s role in enabling rapid molecular diversification will likely expand, solidifying its position in both academic and industrial settings.

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